Cas no 2679806-64-3 (rac-(3R,4R)-3-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid)

• Product Name: rac-(3R,4R)-3-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid
• CAS No: 2679806-64-3
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5652147
• PubChem ID: 165911221
• Update Time: 2025-05-23

rac-(3R,4R)-3-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679806-64-3
• rac-(3R,4R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-4-carboxylic acid
• EN300-28275263
• rac-(3R,4R)-3-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-4-16-10(14)11-8-6-15-5-3-7(8)9(12)13/h2,7-8H,1,3-6H2,(H,11,14)(H,12,13)/t7-,8+/m1/s1
• InChI Key： WDIHCELDXAPULK-SFYZADRCSA-N
• SMILES： O1CC[C@@H](C(=O)O)[C@H](C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(3R,4R)-3-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid

Racemic (3R,4R)-3-{(Prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2679806-64-3, known as racemic (3R,4R)-3-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Structural Analysis

The molecule's structure consists of a six-membered oxane ring, which is a cyclic ether derivative. The (3R,4R) configuration indicates the stereochemistry at the 3rd and 4th positions of the ring. The substituents include a propenoyloxy carbonyl amino group at position 3 and a carboxylic acid group at position 4. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions.

Synthesis and Isolation

The synthesis of racemic (3R,4R)-3-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled the selective formation of enantiomers, which is crucial for pharmacological studies.

Pharmacological Applications

Recent studies have explored the potential of this compound as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it a valuable intermediate in peptide synthesis. Additionally, its stereochemistry has been shown to influence its interaction with biological targets, such as enzymes and receptors.

Material Science Applications

Beyond pharmacology, this compound has found applications in polymer chemistry. Its functional groups allow for the formation of cross-linked networks, which are essential in creating high-performance materials for use in electronics and biotechnology.

Environmental Impact and Safety

Evaluations of the environmental impact of racemic (3R,4R)-3-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid have highlighted its biodegradability under specific conditions. Safety assessments indicate that it poses minimal risk to human health when handled according to established guidelines.

Conclusion

Racemic (3R,4R)-3-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid stands out as a versatile compound with diverse applications across multiple scientific domains. Its unique structure and reactivity continue to drive innovative research, underscoring its importance in contemporary chemical science.